Cas no 51066-74-1 (Dimethylamine Hydroiodide)

Dimethylamine Hydroiodide (DMA·HI) is an organic salt formed by the reaction of dimethylamine with hydroiodic acid. It appears as a white to off-white crystalline solid with the molecular formula C₂H₈IN. This compound is primarily utilized in organic synthesis as a methylating agent and as a precursor in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its high solubility in polar solvents and stability under controlled conditions make it a practical reagent for nucleophilic substitution and quaternization reactions. DMA·HI is valued for its efficient reactivity and consistent purity, ensuring reliable performance in synthetic applications. Proper handling and storage are recommended due to its hygroscopic nature.
Dimethylamine Hydroiodide structure
Dimethylamine Hydroiodide structure
Product Name:Dimethylamine Hydroiodide
CAS No:51066-74-1
MF:C2H8IN
MW:172.996092796326
MDL:MFCD28100829
CID:368320
PubChem ID:253661734
Update Time:2025-05-27

Dimethylamine Hydroiodide Chemical and Physical Properties

Names and Identifiers

    • Methanamine, N-methyl-,hydriodide (9CI)
    • Dimethylamine Hydroiodide
    • Dimethylammonium iodide
    • N-methylmethanaminium iodide
    • Greatcell Solar®
    • dimethylamine hydriodide
    • N-Methylmethanamine--hydrogen iodide (1/1)
    • D4555
    • BCA06674
    • SY117064
    • DTXSID20965349
    • EINECS 256-945-6
    • T70981
    • MFCD28100829
    • AKOS037645170
    • AS-57984
    • 51066-74-1
    • N-methylmethanamine;hydroiodide
    • dimethylazanium iodide
    • MDL： MFCD28100829
    • Inchi： 1S/C2H7N.HI/c1-3-2;/h3H,1-2H3;1H
    • InChI Key： JMXLWMIFDJCGBV-UHFFFAOYSA-N
    • SMILES： I.N(C)C

Computed Properties

  • Exact Mass: 172.97000
  • Monoisotopic Mass: 172.970142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12

Experimental Properties

  • Melting Point: 153.0 to 157.0 deg-C
  • Boiling Point: 6.1°Cat760mmHg
  • Flash Point: °C
  • PSA: 12.03000
  • LogP: 1.22470

Dimethylamine Hydroiodide Security Information

Dimethylamine Hydroiodide Customs Data

  • HS CODE：2923900090
  • Customs Data：

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethylamine Hydroiodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Dimethylamine hydroiodide, 99.8%, for perovskite solar cell
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
D4555-1g
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Dimethylamine Hydroiodide
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Dimethylamine Hydroiodide
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 ¥515.00 2024-04-16

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